Cas no 119509-24-9 (Atpenin A5)

Atpenin A5 structure
Atpenin A5 structure
Product Name:Atpenin A5
CAS No:119509-24-9
MF:C15H21Cl2NO5
MW:366.236943006516
CID:187769
PubChem ID:54676868
Update Time:2025-04-19

Atpenin A5 Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethyl-1-oxohexyl]-4-hydroxy-5,6-dimethoxy-
    • 3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl]-4-hydroxy-5,6-dimethoxy-1H-pyridin-2-one
    • Atpenin A5
    • 3-[(2S,4S,5R)-5,6-DICHLORO-2,4-DIMETHYL-1-OXOHEXYL]-4-HYDROXY-5,6-DIMETHOXY-2(1H)-PYRIDINONE
    • AT5
    • Antibiotic FO 125A5
    • FO 125A5
    • (2S,4S,5R)-5,6-Dichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethyl-1-hexanone
    • (2S,4S,5R)-1-(2,4-Dihydroxy-5,6-dimethoxy-3-pyridinyl)-2,4-dimethyl-5,6-dichloro-1-hexanone
    • HY-126653
    • C15H21Cl2NO5
    • 119509-24-9
    • DTXSID60152478
    • 3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl]-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one
    • 3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl]-4-hydroxy-5,6-dimethoxypyridin-2(1H)-one
    • ATPENIN A5; AA5
    • 3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl]-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one
    • Q27095367
    • J-004142
    • SCHEMBL20472249
    • SCHEMBL1506735
    • NS00071063
    • AS-80047
    • HB3783
    • CS-0106633
    • DB04631
    • CHEMBL1081615
    • Atpenin A5?
    • (2S,4S,5R)-5,6-dichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethylhexan-1-one
    • G13009
    • 3-[(2S,4S,5R)-5,6-Dichloro-2,4-dimethyl-1-oxohexyl]-4-hydroxy-5,6-dimethoxy-2(1H)-pyridinone; Antibiotic FO 125A5; Atpenin A 5; FO 125A5; [2S-(2R*,4R*,5S*)]-3-(5,6-Dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy-2(1H)-pyridinone
    • DA-71110
    • 2(1H)-Pyridinone, 3-[(2S,4S,5R)-5,6-dichloro-2,4-dimethyl-1-oxohexyl]-4-hydroxy-5,6-dimethoxy-
    • Inchi: 1S/C15H21Cl2NO5/c1-7(9(17)6-16)5-8(2)11(19)10-12(20)13(22-3)15(23-4)18-14(10)21/h7-9H,5-6H2,1-4H3,(H2,18,20,21)/t7-,8-,9-/m0/s1
    • InChI Key: OVULNOOPECCZRG-CIUDSAMLSA-N
    • SMILES: Cl[C@@H](CCl)[C@@H](C)C[C@H](C)C(C1C(NC(=C(C=1O)OC)OC)=O)=O

Computed Properties

  • Exact Mass: 365.08000
  • Monoisotopic Mass: 365.0796782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83-85 ºC
  • Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
  • PSA: 88.62000
  • LogP: 2.78890

Atpenin A5 Pricemore >>

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